Cas no 50606-33-2 (1-Piperazinecarboxylic acid, phenyl ester)

• Product Name: 1-Piperazinecarboxylic acid, phenyl ester
• CAS No: 50606-33-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 364527
• PubChem ID: 14896427
• Update Time: 2025-04-19

1-Piperazinecarboxylic acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, phenyl ester
• phenyl piperazine-1-carboxylate
• NENLIGJPMYKXNE-UHFFFAOYSA-N
• SCHEMBL2583030
• AKOS000204177
• piperazine-1-carboxylic acid phenyl ester
• 50606-33-2
• DTXSID10565094

• Inchi： 1S/C11H14N2O2/c14-11(13-8-6-12-7-9-13)15-10-4-2-1-3-5-10/h1-5,12H,6-9H2
• InChI Key： NENLIGJPMYKXNE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57